Cas no 1706106-00-4 (2-(5-{[1-(2,3,4-trifluorobenzoyl)piperidin-3-yl]methyl}-1,2,4-oxadiazol-3-yl)pyrazine)

• Product Name: 2-(5-{[1-(2,3,4-trifluorobenzoyl)piperidin-3-yl]methyl}-1,2,4-oxadiazol-3-yl)pyrazine
• CAS No: 1706106-00-4
• MF: C₁₉H₁₆F₃N₅O₂
• MW: 403.357853889465
• CID: 5347228
• Update Time: 2025-07-10

2-(5-{[1-(2,3,4-trifluorobenzoyl)piperidin-3-yl]methyl}-1,2,4-oxadiazol-3-yl)pyrazine Chemical and Physical Properties

Names and Identifiers

• (3-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)(2,3,4-trifluorophenyl)methanone
• [3-[(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl]-(2,3,4-trifluorophenyl)methanone
• 2-(5-{[1-(2,3,4-trifluorobenzoyl)piperidin-3-yl]methyl}-1,2,4-oxadiazol-3-yl)pyrazine

• Inchi： 1S/C19H16F3N5O2/c20-13-4-3-12(16(21)17(13)22)19(28)27-7-1-2-11(10-27)8-15-25-18(26-29-15)14-9-23-5-6-24-14/h3-6,9,11H,1-2,7-8,10H2
• InChI Key： BUBGTUJKIJHBMP-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1C(N1CCCC(CC2=NC(C3C=NC=CN=3)=NO2)C1)=O)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 574
• XLogP3: 2.2
• Topological Polar Surface Area: 85

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 2-(5-{[1-(2,3,4-trifluorobenzoyl)piperidin-3-yl]methyl}-1,2,4-oxadiazol-3-yl)pyrazine

Research Brief on 2-(5-{[1-(2,3,4-trifluorobenzoyl)piperidin-3-yl]methyl}-1,2,4-oxadiazol-3-yl)pyrazine (CAS: 1706106-00-4)

The compound 2-(5-{[1-(2,3,4-trifluorobenzoyl)piperidin-3-yl]methyl}-1,2,4-oxadiazol-3-yl)pyrazine (CAS: 1706106-00-4) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has garnered significant attention due to its potential therapeutic applications. The presence of a 1,2,4-oxadiazole core, coupled with a trifluorobenzoyl-piperidine moiety, suggests a high degree of bioactivity, particularly in targeting specific enzyme pathways.

Recent studies have focused on elucidating the pharmacological properties of this compound, with particular emphasis on its mechanism of action and selectivity. Preliminary in vitro assays indicate that 1706106-00-4 exhibits potent inhibitory activity against certain kinase enzymes, which are often implicated in proliferative diseases such as cancer. The compound's ability to modulate these kinases with high specificity makes it a valuable tool for both therapeutic development and biochemical research.

One of the key findings from recent research is the compound's favorable pharmacokinetic profile. Studies in animal models have demonstrated good oral bioavailability and metabolic stability, which are critical factors for its potential translation into clinical applications. Additionally, the molecule's synthetic accessibility has been optimized, enabling scalable production for further preclinical and clinical evaluations.

The structural optimization of 1706106-00-4 has also been a focal point of recent investigations. Researchers have explored various derivatives to enhance its efficacy and reduce off-target effects. For instance, modifications to the pyrazine ring have been shown to influence binding affinity and selectivity, providing insights into structure-activity relationships (SAR) that could guide future drug design efforts.

In summary, 2-(5-{[1-(2,3,4-trifluorobenzoyl)piperidin-3-yl]methyl}-1,2,4-oxadiazol-3-yl)pyrazine represents a significant advancement in the development of kinase inhibitors. Its unique chemical structure, combined with promising biological activity, positions it as a compelling candidate for further research and potential therapeutic application. Ongoing studies are expected to shed more light on its full spectrum of activities and clinical potential.